Cas no 29909-00-0 (DL-3-Phenylalanine-d)
DL-3-Phenylalanine-d Chemical and Physical Properties
Names and Identifiers
-
- Alanine-2,3,3-d<sub>3</sub>,3-phenyl-d<sub>5</sub>- (8CI)
- L-Phenylalanine-d8
- (Benzylcarbonylmethylene)triphenylphosphorane
- (E)-3-phenyl-2-propenoic acid
- (E)-Cinnamic acid
- (Phenylacetylmethylen)-triphenylphosphoran
- 2-amino-2,3,3-trideuterio-3-pentadeuteriophenyl-propionic acid
- 3-(phenyl)acrylic acid
- 3-phenyl-2E-propenoic acid
- CTK0C4768
- E-3-phenylpropenoic acid
- phenylacetylmethylenetriphenylphosphorane
- Phenylacetylmethylen-triphenylphosphoran
- Phenylacetyl-methylen-triphenylphosphoran
- Phenylacrylic acid
- DL-3-Phenylalanine-d
- D98582
- DL-3-Phenylalanine-d8
- DL-Phenyl-d5-alanine-2,3,3-d3
- 2-amino-2,3,3-trideuterio-3-(2,3,4,5,6-pentadeuteriophenyl)propanoic acid
- HY-B1732S2
- MS-22932
- Alanine-2,3,3-d3,3-phenyl-d5- (8CI)
- CS-0379989
- 29909-00-0
- DL-Phenyl-d5-alanine-2,3,3-d3, 98 atom % D
-
- Inchi: 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/i1D,2D,3D,4D,5D,6D2,8D
- InChI Key: COLNVLDHVKWLRT-INHGFZCOSA-N
- SMILES: OC(C([2H])(C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N)=O
Computed Properties
- Exact Mass: 173.129192561g/mol
- Monoisotopic Mass: 173.129192561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not available
- Melting Point: 266-267 °C (dec.)(lit.)
- Solubility: Not available
DL-3-Phenylalanine-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P319419-5mg |
L-Phenylalanine-d8 |
29909-00-0 | 5mg |
$ 69.00 | 2023-09-06 | ||
| TRC | P319419-25mg |
L-Phenylalanine-d8 |
29909-00-0 | 25mg |
$ 195.00 | 2023-09-06 | ||
| TRC | P319419-100mg |
L-Phenylalanine-d8 |
29909-00-0 | 100mg |
$420.00 | 2023-05-17 | ||
| TRC | P319419-250mg |
L-Phenylalanine-d8 |
29909-00-0 | 250mg |
$672.00 | 2023-05-17 | ||
| TRC | P319419-1g |
L-Phenylalanine-d8 |
29909-00-0 | 1g |
$1602.00 | 2023-05-17 | ||
| MedChemExpress | HY-B1732S2-25mg |
DL-3-Phenylalanine-d |
29909-00-0 | 99.88% | 25mg |
¥1000 | 2024-04-18 | |
| MedChemExpress | HY-B1732S2-50mg |
DL-3-Phenylalanine-d |
29909-00-0 | 99.88% | 50mg |
¥1500 | 2024-04-18 | |
| MedChemExpress | HY-B1732S2-100mg |
DL-3-Phenylalanine-d |
29909-00-0 | 99.88% | 100mg |
¥1600 | 2024-04-18 | |
| Key Organics Ltd | MS-22932-100mg |
DL-3-Phenylalanine-d8 |
29909-00-0 | >97% | 100mg |
£379.49 | 2025-02-09 | |
| Key Organics Ltd | MS-22932-50mg |
DL-3-Phenylalanine-d8 |
29909-00-0 | >97% | 50mg |
£272.15 | 2025-02-09 |
DL-3-Phenylalanine-d Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on DL-3-Phenylalanine-d
DL-3-Phenylalanine-d: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research
The compound with the CAS number 29909-00-0, known as DL-3-Phenylalanine-d, represents a significant area of interest in the fields of chemistry and pharmaceuticals. This enantiomer, a derivative of phenylalanine, has garnered attention due to its unique structural and functional properties, which make it valuable in various research applications. This article delves into the chemical characteristics, pharmacological significance, and emerging applications of this compound, highlighting its relevance in contemporary scientific endeavors.
Phenylalanine, one of the essential amino acids, plays a crucial role in protein synthesis and various metabolic pathways. The enantiomer DL-3-Phenylalanine-d is particularly noteworthy because it contains a deuterium atom at the 3-position, which can influence its metabolic stability and interaction with biological systems. This modification has opened new avenues in drug development, where the introduction of deuterium can enhance the bioavailability and reduce the metabolic clearance of therapeutic agents.
In recent years, the use of deuterated compounds has become increasingly prevalent in pharmaceutical research. The incorporation of deuterium into molecules can lead to improved pharmacokinetic profiles, including longer half-lives and reduced side effects. For instance, studies have shown that deuterated forms of certain pharmaceuticals exhibit enhanced efficacy while minimizing toxicity. The compound DL-3-Phenylalanine-d exemplifies this trend, as its unique structure allows for potential applications in the development of next-generation therapeutics.
The chemical synthesis of DL-3-Phenylalanine-d involves sophisticated techniques that ensure high purity and enantiomeric excess. Advanced methods such as asymmetric hydrogenation and catalytic deuterium transfer have been employed to achieve the desired configuration. These synthetic approaches not only highlight the progress in chemical methodology but also underscore the compound's importance in industrial-scale production for pharmaceutical applications.
Beyond its synthetic significance, DL-3-Phenylalanine-d has shown promise in various pharmacological studies. Research indicates that this enantiomer may have unique interactions with enzymes and receptors, which could be exploited for therapeutic benefits. For example, studies on its potential role in modulating neurotransmitter systems have sparked interest in its application as a precursor for neuropharmacological agents. The ability to fine-tune molecular properties through isotopic labeling offers a new dimension in drug design.
The integration of computational chemistry and molecular modeling has further enhanced our understanding of DL-3-Phenylalanine-d. These tools allow researchers to predict how the compound will behave in different biological environments, aiding in the design of targeted therapies. By leveraging these computational methods, scientists can optimize the structure-activity relationships (SAR) of deuterated phenylalanine derivatives, leading to more effective and safer medications.
In conclusion, DL-3-Phenylalanine-d, with its CAS number 29909-00-0, stands as a testament to the innovative advancements in chemical and pharmaceutical research. Its unique properties and potential applications make it a valuable asset in developing novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of medicine.
29909-00-0 (DL-3-Phenylalanine-d) Related Products
- 64193-00-6(Phenylalanine-carboxy-13C(9CI))
- 4599-47-7(H-DL-Phe(4-Me)-OH)
- 103854-27-9(Phenylalanine,3,5-dimethyl-)
- 74228-83-4(DL-Phenyl-d5-alanine-3,3-d2)
- 136019-12-0(Hydroxypropyl-beta-cyclodextrin)
- 63-91-2(L-Phenylalanine)
- 14330-67-7(L-Phenylalanine-carboxy-14C)
- 14246-24-3(DL-Phenylalanine-2-d1)
- 17942-32-4(L-Phenylalanine-d)
- 60-17-3(Phenylalanine)